Cas no 1033775-44-8 (5-Ethenyl-1-benzothiophene)

• Product Name: 5-Ethenyl-1-benzothiophene
• CAS No: 1033775-44-8
• MF: C₁₀H₈S
• MW: 160.235521316528
• CID: 5667562
• PubChem ID: 21801528
• Update Time: 2023-09-11

5-Ethenyl-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12113747
• benzo[b]thiophene,5-ethenyl-
• 1033775-44-8
• 5-vinylbenzo[b]thiophene
• Benzo[b]thiophene, 5-ethenyl-
• 5-Ethenyl-1-benzothiophene

• Inchi： 1S/C10H8S/c1-2-8-3-4-10-9(7-8)5-6-11-10/h2-7H,1H2
• InChI Key： ISTWCYUBZZSDRK-UHFFFAOYSA-N
• SMILES： S1C=CC2C=C(C=C)C=CC1=2

Computed Properties

• Exact Mass: 160.03467143g/mol
• Monoisotopic Mass: 160.03467143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.2Ų